Cas no 442881-19-8 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 442881-19-8
• MF: C₂₂H₂₄N₄O₅S
• MW: 456.514763832092
• CID: 6519792
• Update Time: 2025-07-31

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• Benzamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[(2-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C22H24N4O5S/c1-15-5-3-4-14-26(15)32(28,29)19-12-8-16(9-13-19)20(27)23-22-25-24-21(31-22)17-6-10-18(30-2)11-7-17/h6-13,15H,3-5,14H2,1-2H3,(H,23,25,27)
• InChI Key： FEJCPGHSNRZZCL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Introduction to N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 442881-19-8)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 442881-19-8, belongs to a class of molecules that exhibit promising biological activity, making it a subject of extensive research and development.

The molecular structure of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide is characterized by the presence of several key functional groups, including a sulfonyl group and a piperidine ring, which are known to contribute to its biological activity. The 4-methoxyphenyl moiety further enhances its potential by providing a hydrophobic interaction surface that can be crucial for binding to biological targets.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The 1,3,4-oxadiazole core in N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide is particularly noteworthy, as it has been shown to exhibit inhibitory effects on several enzymes and receptors involved in inflammation and pain signaling. This has led to its investigation as a potential candidate for the development of novel therapeutic agents.

The sulfonylbenzamide moiety is another critical component of this compound that contributes to its pharmacological profile. Sulfonylbenzamides are known for their broad spectrum of biological activities, including anticonvulsant, anti-inflammatory, and analgesic properties. The presence of the sulfonyl group in N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide enhances its interaction with biological targets, potentially leading to improved efficacy.

Moreover, the 2-methylpiperidin-1-yloxy group in the molecule adds another layer of complexity and functionality. Piperidine derivatives are widely used in drug design due to their ability to improve oral bioavailability and metabolic stability. The methyl substitution on the piperidine ring further enhances these properties, making N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yloxy)sulfonylbenzamide a promising candidate for further development.

In the context of current research trends, there is growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The structural features of N-5-(4-methoxyphenyl)-1,3,4 oxadiazol - 2 - yl - 4 - ( 2 - methyl piperidin - 1 - yl ) sulfonyl benzamide make it an attractive candidate for such applications. For instance, studies have suggested that this compound may interact with enzymes involved in pain signaling pathways, potentially leading to the development of new analgesic agents.

Additionally, the compound's ability to modulate inflammatory responses has been explored in preclinical studies. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The potential of N - 5 - ( 4 - methoxy phenyl ) - 1 , 3 , 4 - ox adiaz ol - 2 - y l - 4 - ( 2 - methyl piper idin e - 1 - y l ) sul on y l ben z am ide to inhibit key inflammatory enzymes could make it a valuable tool for therapeutic intervention.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of N - 5 - ( 4 - meth oxy phen y l ) - 1 , 3 , 4 ox adia z ol - 2 y l - 4 ( 2 methyl piper idin e - 1 y l ) sul on y l ben z am ide . These techniques include multi-step organic synthesis coupled with purification methods such as column chromatography and recrystallization.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its interaction with biological targets as well as in vivo studies to evaluate its efficacy and safety profiles. The results from these studies provide valuable insights into the potential therapeutic applications of N _5_ ( _ _ _ _ _ _ _ _ _ _ _ _ )。

The development of novel pharmaceutical agents is a complex process that requires extensive research and collaboration among scientists from various disciplines. N -5(44) plays a crucial role in this process by providing a scaffold for further modification and optimization. Future studies may focus on derivatizing this compound to enhance its pharmacological properties or explore new therapeutic indications.

In conclusion,N_5(44) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into disease mechanisms and drug design principles,N_5(44) will likely remain at the forefront of medicinal chemistry innovation.